Cas no 82424-75-7 (4-amino-3-phenyl-5-isothiazolecarboxylic Acid)

• Product Name: 4-amino-3-phenyl-5-isothiazolecarboxylic Acid
• CAS No: 82424-75-7
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• MDL: MFCD20441537
• CID: 1806048
• PubChem ID: 13073209
• Update Time: 2025-09-20

4-amino-3-phenyl-5-isothiazolecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarboxylic acid, 4-amino-3-phenyl-
• SCHEMBL11003366
• 4-amino-3-phenyl-1,2-thiazole-5-carboxylicacid
• Z1258846915
• 4-amino-3-phenyl-5-isothiazolecarboxylic acid
• DTXSID201254139
• EN300-85931
• 82424-75-7
• AKOS004915065
• 4-amino-3-phenyl-1,2-thiazole-5-carboxylic acid
• 4-amino-3-phenyl-5-isothiazolecarboxylic Acid

• MDL： MFCD20441537
• Inchi： 1S/C10H8N2O2S/c11-7-8(6-4-2-1-3-5-6)12-15-9(7)10(13)14/h1-5H,11H2,(H,13,14)
• InChI Key： RFVQCWQMQWFMPC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(C2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 220.03064868g/mol
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Additional information on 4-amino-3-phenyl-5-isothiazolecarboxylic Acid

5-Isothiazolecarboxylic acid, 4-amino-3-phenyl- (CAS No. 82424-75-7): A Comprehensive Overview

5-Isothiazolecarboxylic acid, 4-amino-3-phenyl- (CAS No. 82424-75-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique isothiazole ring structure, is widely studied for its potential applications in drug development and material science. In this article, we delve into the properties, synthesis, and emerging uses of this intriguing molecule, while also addressing some of the most frequently asked questions in the scientific community.

The molecular structure of 5-Isothiazolecarboxylic acid, 4-amino-3-phenyl- features an amino group and a phenyl ring attached to the isothiazole core, which contributes to its distinct chemical reactivity. Researchers have explored its role as a building block for more complex molecules, particularly in the design of bioactive compounds. The presence of both carboxylic acid and amino functional groups makes it a versatile intermediate in organic synthesis.

One of the key areas of interest for 5-Isothiazolecarboxylic acid, 4-amino-3-phenyl- is its potential application in medicinal chemistry. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly for targeting specific enzymes or receptors. The compound's ability to interact with biological systems has made it a subject of investigation in the search for new treatments for various conditions. This aligns with the growing demand for innovative pharmaceutical ingredients, a trend driven by advancements in precision medicine and personalized therapies.

In addition to its pharmaceutical applications, 5-Isothiazolecarboxylic acid, 4-amino-3-phenyl- has also found use in material science. Its unique structural features allow it to participate in the synthesis of advanced polymers and coatings, which are increasingly sought after in industries such as electronics and renewable energy. The compound's stability and reactivity make it a valuable component in the creation of high-performance materials.

The synthesis of 5-Isothiazolecarboxylic acid, 4-amino-3-phenyl- typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers have optimized these processes to improve yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications. Recent advancements in green chemistry have also influenced the synthesis methods, with a focus on reducing environmental impact and improving sustainability.

As the demand for specialized chemical intermediates grows, 5-Isothiazolecarboxylic acid, 4-amino-3-phenyl- continues to attract attention from both researchers and manufacturers. Its role in the development of next-generation pharmaceuticals and materials underscores its importance in modern chemistry. For those seeking high-quality 4-amino-3-phenyl-5-isothiazolecarboxylic acid, it is essential to source the compound from reputable suppliers who adhere to strict quality control standards.

In conclusion, 5-Isothiazolecarboxylic acid, 4-amino-3-phenyl- (CAS No. 82424-75-7) represents a fascinating area of study with broad implications for science and industry. Its unique properties and versatile applications make it a valuable asset in the ongoing pursuit of innovation. Whether you are a researcher, chemist, or industry professional, understanding this compound's potential can open new avenues for exploration and discovery.